Cas no 1806895-41-9 (Ethyl 3-chloro-2-(difluoromethyl)-4-iodopyridine-5-acetate)

• Product Name: Ethyl 3-chloro-2-(difluoromethyl)-4-iodopyridine-5-acetate
• CAS No: 1806895-41-9
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4871007
• Update Time: 2025-05-26

Ethyl 3-chloro-2-(difluoromethyl)-4-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-(difluoromethyl)-4-iodopyridine-5-acetate

• Inchi： 1S/C10H9ClF2INO2/c1-2-17-6(16)3-5-4-15-9(10(12)13)7(11)8(5)14/h4,10H,2-3H2,1H3
• InChI Key： YHGJDVJOZWFLME-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=NC=C1CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-chloro-2-(difluoromethyl)-4-iodopyridine-5-acetate

Comprehensive Overview of Ethyl 3-chloro-2-(difluoromethyl)-4-iodopyridine-5-acetate (CAS No. 1806895-41-9)

Ethyl 3-chloro-2-(difluoromethyl)-4-iodopyridine-5-acetate (CAS No. 1806895-41-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique halogen-substituted structure, has garnered attention due to its potential as a key intermediate in the synthesis of bioactive molecules. The presence of chloro, difluoromethyl, and iodo functional groups enhances its reactivity, making it a valuable building block in modern organic chemistry.

In recent years, the demand for halogenated pyridine derivatives like Ethyl 3-chloro-2-(difluoromethyl)-4-iodopyridine-5-acetate has surged, driven by their role in drug discovery and crop protection. Researchers are particularly interested in its iodopyridine moiety, which facilitates cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecules for targeted therapies and sustainable agriculture. The compound’s CAS No. 1806895-41-9 is frequently searched in scientific databases, reflecting its growing relevance in R&D.

One of the trending topics in chemical synthesis is the development of fluorine-containing compounds, and this molecule’s difluoromethyl group aligns perfectly with this focus. Fluorine incorporation often improves metabolic stability and bioavailability, making Ethyl 3-chloro-2-(difluoromethyl)-4-iodopyridine-5-acetate a candidate for optimizing lead compounds in medicinal chemistry. Additionally, its ethyl acetate ester group offers versatility for further derivatization, a feature highly valued in combinatorial chemistry.

From an SEO perspective, queries like "synthesis of iodopyridine derivatives" or "applications of difluoromethyl pyridines" highlight user interest in this compound’s utility. Its CAS No. 1806895-41-9 is often associated with technical datasheets and supplier listings, emphasizing the need for accurate, detailed information. Environmental and regulatory trends also drive searches for green chemistry alternatives, and this compound’s potential for atom-efficient transformations positions it as a topic of interest.

In agrochemical research, Ethyl 3-chloro-2-(difluoromethyl)-4-iodopyridine-5-acetate is explored for designing novel pesticides with lower environmental impact. The iodine atom’s role in facilitating radio-labeling studies further expands its applications in tracing metabolic pathways. As the industry shifts toward precision farming, such intermediates are critical for developing next-generation crop protection agents.

To conclude, Ethyl 3-chloro-2-(difluoromethyl)-4-iodopyridine-5-acetate (CAS No. 1806895-41-9) represents a multifaceted tool for researchers. Its structural features cater to evolving needs in drug design, agrochemical innovation, and methodology development. With increasing publications referencing this compound, it is poised to remain a focal point in synthetic and applied chemistry.